Cas no 1261595-69-0 (2-Methoxy-6-(trifluoromethoxy)pyrazine)

• Product Name: 2-Methoxy-6-(trifluoromethoxy)pyrazine
• CAS No: 1261595-69-0
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 4823616
• Update Time: 2025-05-20

2-Methoxy-6-(trifluoromethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-(trifluoromethoxy)pyrazine
• 2-Methoxy-6-(trifluoromethoxy)pyrazine

• Inchi： 1S/C6H5F3N2O2/c1-12-4-2-10-3-5(11-4)13-6(7,8)9/h2-3H,1H3
• InChI Key： VXOTZDVKXAUKTL-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=C(N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 2.8
• Topological Polar Surface Area: 44.2

Additional information on 2-Methoxy-6-(trifluoromethoxy)pyrazine

2-Methoxy-6-(Trifluoromethoxy)Pyrazine: A Comprehensive Overview

2-Methoxy-6-(Trifluoromethoxy)Pyrazine, with the CAS number 1261595-69-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the pyrazine family, a class of heterocyclic aromatic compounds known for their unique electronic properties and wide-ranging applications. The structure of 2-Methoxy-6-(Trifluoromethoxy)Pyrazine features a pyrazine ring with two substituents: a methoxy group at position 2 and a trifluoromethoxy group at position 6. These substituents significantly influence the compound's chemical reactivity, stability, and electronic characteristics.

The synthesis of 2-Methoxy-6-(Trifluoromethoxy)Pyrazine involves a series of carefully designed reactions that leverage modern organic synthesis techniques. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only improve efficiency but also reduce environmental impact, aligning with current sustainability goals in chemical manufacturing.

2-Methoxy-6-(Trifluoromethoxy)Pyrazine exhibits remarkable electronic properties due to its conjugated pyrazine ring and electron-withdrawing substituents. The methoxy group at position 2 introduces electron-donating effects, while the trifluoromethoxy group at position 6 imparts strong electron-withdrawing characteristics. This balance of electron-donating and withdrawing groups creates a unique electronic environment within the molecule, making it highly versatile for various applications.

In terms of applications, 2-Methoxy-6-(Trifluoromethoxy)Pyrazine has shown promise in several areas. In materials science, it has been investigated as a potential building block for advanced materials such as organic semiconductors and optoelectronic devices. Its ability to form stable charge transfer complexes makes it an attractive candidate for use in organic electronics. Additionally, recent research has explored its potential as a precursor for synthesizing novel coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

The pharmacological potential of 2-Methoxy-6-(Trifluoromethoxy)Pyrazine is another area of active investigation. Studies have demonstrated that this compound exhibits significant biological activity, particularly in anti-inflammatory and antioxidant assays. Researchers have also explored its potential as a lead compound for drug discovery, focusing on its ability to modulate key cellular pathways involved in chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-Methoxy-6-(Trifluoromethoxy)Pyrazine, with its unique chemical structure and versatile properties, represents a valuable compound with broad applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, properties, and uses, underscoring its importance in contemporary chemical research.